3,4,5-trifluoro-N-(3-methylbutyl)aniline

• Molecular Formula: C11H14F3N
• Molecular Weight: 217.23 g/mol
• IUPAC Name: 3,4,5-trifluoro-N-(3-methylbutyl)aniline
• InChI: InChI=1S/C11H14F3N/c1-7(2)3-4-15-8-5-9(12)11(14)10(13)6-8/h5-7,15H,3-4H2,1-2H3
• InChI Key: RKEZPJRTOWNJPV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC1=CC(=C(C(=C1)F)F)F

Description

3,4,5-Trifluoro-N-(3-methylbutyl)aniline is a fluorinated aniline derivative with a branched alkyl chain (3-methylbutyl group) attached to the nitrogen atom. The trifluoro substitution at the 3,4,5-positions on the aromatic ring enhances electron-withdrawing effects, which can influence electronic properties and intermolecular interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,4,5-trifluoro-N-(3-methylbutyl)aniline typically involves the reaction of 3,4,5-trifluoroaniline with 3-methylbutylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of 3,4,5-trifluoro-N-(3-methylbutyl)aniline may involve large-scale synthesis using similar reaction conditions as in the laboratory. The process may be optimized for higher yields and purity, and may include additional steps such as purification and isolation of the final product .

Chemical Reactions Analysis

Types of Reactions

3,4,5-Trifluoro-N-(3-methylbutyl)aniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding nitroso or nitro derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The fluorine atoms on the benzene ring can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Reagents such as halogens or alkylating agents can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield nitro derivatives, while substitution reactions can produce various substituted aniline derivatives .

Scientific Research Applications

3,4,5-Trifluoro-N-(3-methylbutyl)aniline has several applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential use in drug discovery and development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3,4,5-trifluoro-N-(3-methylbutyl)aniline involves its interaction with specific molecular targets and pathways. The presence of fluorine atoms can enhance the compound’s binding affinity to certain receptors or enzymes, potentially leading to various biological effects. The exact molecular targets and pathways involved may vary depending on the specific application and context .

Comparison with Similar Compounds

Structural and Functional Differences

The following table summarizes key structural analogs and their distinguishing features:

Compound Name	Molecular Formula	Substituents on Aniline Core	Alkyl Chain on N-Atom	Key Properties/Applications	References
3,4,5-Trifluoro-N-(3-methylbutyl)aniline	C₁₁H₁₄F₃N	3,4,5-trifluoro	3-methylbutyl	Potential ferroelectric applications*
3,4,5-Trifluoro-N-(2-methylpropyl)aniline	C₁₀H₁₂F₃N	3,4,5-trifluoro	2-methylpropyl (iso-butyl)	Commercial availability; lower molecular weight
2,3,4-Trifluoro-N-(3-methylbutyl)aniline	C₁₁H₁₄F₃N	2,3,4-trifluoro	3-methylbutyl	Isomeric fluorine arrangement; unknown applications
3,4,5-Trifluoro-N-(3,5-di-tert-butylsalicylidene)aniline	C₂₄H₂₉F₃N₂O	3,4,5-trifluoro + salicylidene	3,5-di-tert-butyl	Photoswitchable ferroelectric; slow domain switching (~1 hour)

Physicochemical and Functional Insights

• Electron-Withdrawing Effects : The 3,4,5-trifluoro substitution pattern creates strong electron-withdrawing effects, stabilizing negative charge density on the aromatic ring. This contrasts with the 2,3,4-trifluoro isomer (Table), where fluorine positions alter dipole moments and electronic interactions .
• Alkyl Chain Influence: The 3-methylbutyl group provides greater steric hindrance and flexibility compared to the shorter iso-butyl chain in 3,4,5-trifluoro-N-(2-methylpropyl)aniline . This may enhance solubility in nonpolar solvents or influence crystal packing in ferroelectrics.
• Ferroelectric Performance : The salicylidene analog (3,4,5-Trifluoro-N-(3,5-di-tert-butylsalicylidene)aniline ) exhibits photoswitchable ferroelectricity but suffers from slow domain switching (~1 hour) and poor structural recovery after irradiation . The target compound’s simpler structure (lacking the salicylidene moiety) may mitigate these issues, though experimental validation is needed.

Biological Activity

3,4,5-Trifluoro-N-(3-methylbutyl)aniline is a specialized organic compound notable for its trifluoromethyl and aniline functional groups. This compound's unique electronic properties are imparted by the trifluoromethyl groups, which enhance its reactivity and potential applications in medicinal chemistry and other fields. Despite limited direct research on its biological activity, compounds with similar structures often exhibit significant pharmacological properties.

Chemical Structure and Properties

The molecular formula of 3,4,5-trifluoro-N-(3-methylbutyl)aniline is $C_{11}H_{14}F_3N$. Its structure consists of a trifluoromethyl group at the 3, 4, and 5 positions of the aromatic ring, with a 3-methylbutyl substituent attached to the nitrogen atom. The presence of multiple fluorine atoms can enhance the compound’s binding affinity and metabolic stability.

Pharmacological Potential

Compounds featuring trifluoromethyl groups are often explored for their role in drug design due to their ability to modulate biological activity. For example, trifluoromethyl-substituted anilines have been studied for their antimicrobial properties and potential as intermediates in drug synthesis.

Case Studies and Research Findings

• Antimicrobial Activity : Research has shown that similar trifluoromethyl anilines exhibit antimicrobial properties against various pathogens. A study on related compounds indicated that they could inhibit bacterial growth effectively, suggesting that 3,4,5-trifluoro-N-(3-methylbutyl)aniline may also possess similar activity.
• Cancer Cell Proliferation : In a comparative study involving various aniline derivatives, compounds with trifluoromethyl substitutions displayed moderate to potent antiproliferative activity against cancer cell lines such as HeLa and A549 cells. The specific mechanisms involved often relate to the inhibition of tubulin polymerization or interference with signaling pathways crucial for cell proliferation.
• Enzyme Interaction : The interaction of trifluoromethyl-substituted anilines with enzymes has been documented. For instance, some studies suggest that these compounds can act as enzyme inhibitors, altering metabolic pathways in target organisms.

Data Table: Comparison of Biological Activities

Compound Name	Structure Features	Biological Activity	Reference
3,4,5-Trifluoro-N-(3-methylbutyl)aniline	Trifluoromethyl groups at positions 3, 4, 5; N-substituted with 3-methylbutyl	Potential antimicrobial and anticancer activity
2-Methyl-3-(trifluoromethyl)aniline	Trifluoromethyl at position 3; methyl group on nitrogen	Antimicrobial properties observed
N-Methyl-2-(trifluoromethyl)aniline	Methyl group on nitrogen; trifluoromethyl at position 2	Variable reactivity patterns noted